1-(naphthalene-1-carbonyl)-N-(1-naphthalen-1-ylethyl)piperidine-4-carboxamide

• IUPAC Name: 1-(naphthalene-1-carbonyl)-N-(1-naphthalen-1-ylethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C29H28N2O2/c1-20(24-14-6-10-21-8-2-4-12-25(21)24)30-28(32)23-16-18-31(19-17-23)29(33)27-15-7-11-22-9-3-5-13-26(22)27/h2-15,20,23H,16-19H2,1H3,(H,30,32)
• InChI Key: YWLSQMFDDAYBMQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC2=CC=CC=C21)NC(=O)C3CCN(CC3)C(=O)C4=CC=CC5=CC=CC=C54
• Molecular Formula: C29H28N2O2
• Molecular Weight: 436.5 g/mol

Description

1-(naphthalene-1-carbonyl)-N-(1-naphthalen-1-ylethyl)piperidine-4-carboxamide, also known as NAP, is a synthetic compound that has been extensively studied for its potential therapeutic applications. NAP belongs to a class of compounds known as neuroprotective agents, which are designed to protect neurons from damage caused by various factors such as oxidative stress, inflammation, and excitotoxicity. In

Mechanism of Action

The exact mechanism of action of 1-(naphthalene-1-carbonyl)-N-(1-naphthalen-1-ylethyl)piperidine-4-carboxamide is not fully understood, but it is believed to act through a variety of pathways. This compound has been shown to inhibit the activation of microglia, which are immune cells that can cause inflammation and neuronal damage. It has also been shown to activate the PI3K/Akt pathway, which is involved in cell survival and growth. Additionally, this compound has been shown to modulate the expression of various genes involved in neuronal function and survival.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to decrease oxidative stress and inflammation, increase neuronal survival, and improve cognitive function and memory. This compound has also been shown to have anti-apoptotic effects, which can prevent neuronal cell death and promote neuronal survival.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(naphthalene-1-carbonyl)-N-(1-naphthalen-1-ylethyl)piperidine-4-carboxamide in lab experiments is its neuroprotective properties. This compound can protect neurons from damage caused by various factors such as oxidative stress, inflammation, and excitotoxicity. Additionally, this compound has been shown to improve cognitive function and memory in animal models of neurological disorders. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further research is needed to determine the optimal dose and duration of this compound treatment to minimize potential toxicity.

Future Directions

There are many potential future directions for the study of 1-(naphthalene-1-carbonyl)-N-(1-naphthalen-1-ylethyl)piperidine-4-carboxamide. One area of research is the development of new formulations of this compound that can improve its bioavailability and efficacy. Another area of research is the investigation of the potential therapeutic applications of this compound in other neurological disorders such as Huntington's disease and multiple sclerosis. Additionally, further research is needed to determine the optimal dose and duration of this compound treatment in order to maximize its therapeutic potential while minimizing potential toxicity.
Conclusion:
In conclusion, this compound is a synthetic compound that has been extensively studied for its potential therapeutic applications in a variety of neurological disorders. This compound has been shown to have neuroprotective, anti-inflammatory, and anti-apoptotic effects, and has been shown to improve cognitive function and memory in animal models of neurological disorders. While further research is needed to determine the optimal dose and duration of this compound treatment, this compound holds great promise as a potential therapeutic agent for the treatment of neurological disorders.

Synthesis Methods

1-(naphthalene-1-carbonyl)-N-(1-naphthalen-1-ylethyl)piperidine-4-carboxamide can be synthesized using a variety of methods, including solid-phase synthesis, solution-phase synthesis, and microwave-assisted synthesis. One of the most common methods for synthesizing this compound is the solid-phase synthesis method, which involves the use of a solid support to which the various amino acids are attached in a stepwise manner. The final product is then cleaved from the solid support and purified to obtain pure this compound.

Scientific Research Applications

1-(naphthalene-1-carbonyl)-N-(1-naphthalen-1-ylethyl)piperidine-4-carboxamide has been extensively studied for its potential therapeutic applications in a variety of neurological disorders such as Alzheimer's disease, Parkinson's disease, and traumatic brain injury. In preclinical studies, this compound has been shown to have neuroprotective, anti-inflammatory, and anti-apoptotic effects. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease and traumatic brain injury.